Cas no 138859-29-7 (4-(1-methylbutoxy)aniline hydrochloride)
138859-29-7 structure
Product Name:4-(1-methylbutoxy)aniline hydrochloride
CAS No:138859-29-7
MF:C11H18ClNO
MW:215.719722270966
CID:1266197
PubChem ID:44146309
Update Time:2025-04-20
4-(1-methylbutoxy)aniline hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-methylbutoxy)aniline hydrochloride
- 4-(Pentan-2-yloxy)aniline hydrochloride (1:1)
- benzenamine, 4-(1-methylbutoxy)-, hydrochloride (1:1)
- LogP
- 4-pentan-2-yloxyaniline,hydrochloride
- SODDNNJNEBUBAY-UHFFFAOYSA-N
- Benzenamine, 4-(1-methylbutoxy)-, hydrochloride
- DTXSID80888969
- 138859-29-7
-
- Inchi: 1S/C11H17NO.ClH/c1-3-4-9(2)13-11-7-5-10(12)6-8-11;/h5-9H,3-4,12H2,1-2H3;1H
- InChI Key: SODDNNJNEBUBAY-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(=CC=1)N)C(C)CCC
Computed Properties
- Exact Mass: 215.10784
- Monoisotopic Mass: 215.1076919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25
4-(1-methylbutoxy)aniline hydrochloride Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
138859-29-7 (4-(1-methylbutoxy)aniline hydrochloride) Related Products
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- 50262-67-4(4-N-NONYLOXYANILINE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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